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Compound of Interest

Compound Name: Agatholal

Cat. No.: B15593925

Agatholal: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Agatholal is a naturally occurring labdane diterpenoid that has been identified in various
sources, including the Formosan cypress (Calocedrus formosana) and in association with
honey bees (Apis).[1] As a member of the labdane diterpene family, a class of compounds
known for a wide range of biological activities, Agatholal holds potential for further
investigation in drug discovery and development. This technical guide provides a detailed
overview of the known physical and chemical properties of Agatholal, generalized
experimental protocols for its isolation and characterization, and a discussion of the potential
biological activities based on related compounds. All quantitative data is summarized in
structured tables, and key experimental workflows and potential signaling pathways are
visualized using diagrams.

Physical and Chemical Properties

The physical and chemical properties of Agatholal have been primarily characterized through
computational methods. The following tables summarize these computed properties.
Experimental data for properties such as melting point, boiling point, and specific rotation are
not readily available in recent literature but were likely determined upon its initial isolation.

Table 1: Computed Physical Properties of Agatholal
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Property Value Source
Molecular Weight 304.5 g/mol PubChem
Exact Mass 304.240230259 Da PubChem
XLogP3 4.5 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 4 PubChem
Topological Polar Surface Area  37.3 A2 PubChem
Heavy Atom Count 22 PubChem

Source: PubChem CID 15559800. All properties are computationally generated.[2][3]

ble 2: Chemical Identifiers f holal

Identifier Type Identifier
(1S,4aR,5S,8aR)-5-[(E)-5-hydroxy-3-
methylpent-3-enyl]-1,4a-dimethyl-6-

IUPAC Name yP v Y

methylidene-3,4,5,7,8,8a-hexahydro-2H-
naphthalene-1-carbaldehyde

Molecular Formula

C20H3202

CAS Number

3650-31-5; 17990-11-3

Synonyms

Contortolal, (13E)-15-Hydroxy-8(17),13-
labdadiene-19-al

Source: PubChem CID 15559800[2][3]

Experimental Protocols
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Detailed experimental protocols for the original isolation and characterization of Agatholal are
found in early literature. However, this section provides a generalized yet detailed methodology
for the isolation and characterization of labdane diterpenes like Agatholal from natural

sources, based on common practices in phytochemistry.

General Workflow for Isolation and Characterization

The following diagram illustrates a typical workflow for the isolation and structural elucidation of
a natural product like Agatholal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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